Cas no 93951-77-0 (2,4-Dinitrophenol-d3 (wetted with >15% H2O))

2,4-Dinitrophenol-d3 (wetted with >15% H2O) Properties

Names and Identifiers

• Phen-2,3,5-d3-ol,4,6-dinitro- (9CI)
• 2,3,5-trideuterio-4,6-dinitrophenol
• 2,4-Dinitrophenol-d3
• D3-2,4-Dinitrophenol
• DTXSID10745652
• 2,4-Dinitrophenol-3,5,6-d3, 98 atom % D, moist solid; 'wetted'
• 2,4-Dinitro(~2~H_3_)phenol
• 93951-77-0
• dinitro(?H?)phenol
• Phen-2,3,5-d3-ol, 4,6-dinitro- (9CI); 2,4-Dinitrophenol D3; 2,4-Dinitrophenol (ring-D3); 2,4-Dinitrophenol-3,5,6-D3; 2,4-Dinitro-3,5,6-trideuteriophenol
• DB-313118
• 2,4-Dinitrophenol-d3 (wetted with >15% H2O)
• +Expand

• InChIKey： UFBJCMHMOXMLKC-CBYSEHNBSA-N
• Inchi： InChI=1S/C6H4N2O5/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,9H/i1D,2D,3D
• SMILES： [2H]c1c(c(c(c(c1[N+](=O)[O-])[2H])[N+](=O)[O-])O)[2H]

Computed Properties

• Exact Mass: 187.03085147g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 187.03085147g/mol
• Heavy Atom Count: 13
• Complexity: 220
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Boiling Point: 312.1±27.0 °C at 760 mmHg
• Melting Point: 112-115oC
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 142.8±12.2 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
• Color/Form: No data available
• Density: 1.6±0.1 g/cm3